Cas no 81678-27-5 (4H-1,2,4-Triazole, 4-methyl-3-[(phenylmethyl)thio]-)
81678-27-5 structure
Product Name:4H-1,2,4-Triazole, 4-methyl-3-[(phenylmethyl)thio]-
CAS No:81678-27-5
MF:C10H11N3S
MW:205.279440164566
CID:1804275
Update Time:2024-11-27
4H-1,2,4-Triazole, 4-methyl-3-[(phenylmethyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- 4H-1,2,4-Triazole, 4-methyl-3-[(phenylmethyl)thio]-
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- Inchi: 1S/C10H11N3S/c1-13-8-11-12-10(13)14-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
- InChI Key: RJHHDTWFWCTHLK-UHFFFAOYSA-N
- SMILES: N1=CN(C)C(SCC2=CC=CC=C2)=N1
Experimental Properties
- Density: 1.20±0.1 g/cm3(Predicted)
- Melting Point: 79-82 °C(Solv: toluene (108-88-3))
- Boiling Point: 379.1±35.0 °C(Predicted)
- pka: 1.85±0.10(Predicted)
4H-1,2,4-Triazole, 4-methyl-3-[(phenylmethyl)thio]- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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